Cas no 99409-34-4 ((2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane)

• Product Name: (2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane
• CAS No: 99409-34-4
• MF: C₂₉H₃₄O₄S
• MW: 478.642867565155
• MDL: MFCD01863530
• CID: 803432
• PubChem ID: 10896107
• Update Time: 2025-07-26

(2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane Chemical and Physical Properties

Names and Identifiers

• b-L-Galactopyranoside, ethyl6-deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio-
• (2R,3S,4R,5R,6S)-2-ethylsulfanyl-6-methyl-3,4,5-tris(phenylmethoxy)oxane
• ETHYL 2,3,4-TRI-O-BENZYL-1-THIO-BETA-L-FUCOPYRANOSIDE
• ETHYL 2,3,4-TRI-O-BENZYL-B-L-THIOFUCOPYRANOSIDE
• Ethyl-2,3,4-tri-benzyl-β-L-thiofucopyranoside
• 2,3,4-Tri-O-benzyl-1-S-ethyl-
• 2,3,4-Tri-O-benzyl-1-S-ethyl-L-thiofucopyranoside
• A-L-thiofucopyranoside
• W0117
• (2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane
• ETHYL2,3,4-TRI-O-BENZYL-1-THIO-BETA-L-FUCOPYRANOSIDE
• 2,3,4-Tri-O-benzyl-1-S-ethyl-beta-L-thiofucopyranoside, 98%
• 116391-11-8
• (2R,3S,4R,5R,6S)-3,4,5-Tris(benzyloxy)-2-(ethylthio)-6-methyltetrahydro-2H-pyran
• beta-L-Galactopyranoside, ethyl 6-deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio-
• DTXSID80447494
• W-204188
• Ethyl 2,3,4-tri-O-benzyl-beta-L-thiofucopyranoside
• SCHEMBL6762183
• 99409-34-4
• b-L-Galactopyranoside,ethyl6-deoxy-2,3,4-tris-O-(phenylmethyl)-1-thio-

• MDL： MFCD01863530
• Inchi： 1S/C29H34O4S/c1-3-34-29-28(32-21-25-17-11-6-12-18-25)27(31-20-24-15-9-5-10-16-24)26(22(2)33-29)30-19-23-13-7-4-8-14-23/h4-18,22,26-29H,3,19-21H2,1-2H3/t22-,26+,27+,28-,29+/m0/s1
• InChI Key： RZVKVTBAQRMTEH-DQPHOHOGSA-N
• SMILES： S(CC)[C@@H]1[C@H]([C@@H]([C@@H]([C@H](C)O1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 478.21800
• Monoisotopic Mass: 478.21778074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 52-54 °C(lit.)
• Boiling Point: 592.1±50.0 °C at 760 mmHg
• Flash Point: >230 °F
• PSA: 62.22000
• LogP: 6.24050
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

(2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on (2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane

Introduction to (2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane (CAS No. 99409-34-4)

The compound (2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane (CAS No. 99409-34-4) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and drug development. This trisubstituted oxane derivative exhibits a complex stereochemical architecture, which makes it a valuable scaffold for designing novel therapeutic agents. The presence of multiple chiral centers and functional groups such as benzyloxy and ethylsulfanyl moieties suggests diverse chemical reactivity and biological interactions.

In recent years, the interest in oxane-based compounds has surged due to their unique structural properties and biological activities. Oxanes are cyclic ethers that mimic the behavior of natural glycosidic linkages found in carbohydrates. This structural similarity has made them attractive for developing glycosidase inhibitors and other enzyme-targeting agents. The specific stereochemistry of (2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane is particularly noteworthy, as it may confer high selectivity and efficacy in biological systems.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The benzyloxy groups provide stability and hydrophobicity, while the ethylsulfanyl moiety introduces a polar interaction surface. These features make it an ideal candidate for further derivatization to create more complex molecules with tailored properties. Researchers have been exploring such derivatives for their ability to modulate enzyme activity and cellular processes.

Recent studies have highlighted the importance of stereochemistry in drug design. Compounds with precise three-dimensional arrangements often exhibit superior pharmacological profiles compared to their racemic counterparts. The stereochemistry of (2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane has been carefully optimized to ensure optimal interactions with biological targets. This level of precision is crucial for achieving high affinity and selectivity in drug candidates.

The compound's structural features also make it a promising candidate for studying molecular recognition processes. The interplay between the benzyloxy and ethylsulfanyl groups can influence its binding affinity to proteins and other biomolecules. Such studies are essential for understanding how small molecules interact with biological systems at the molecular level. This knowledge can be leveraged to design more effective drugs with improved pharmacokinetic properties.

Another area of interest is the potential application of this compound in glycosylation research. Glycosylation is a critical post-translational modification that plays a vital role in many biological processes. Inhibitors of glycosidases are being actively pursued as therapeutic agents for various diseases. The oxane core of (2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane closely resembles natural glycosidic linkages, making it a promising scaffold for developing novel glycosidase inhibitors.

The synthesis of this compound presents an interesting challenge due to its complex stereochemistry. Advanced synthetic methodologies such as chiral resolution and asymmetric synthesis have been employed to achieve the desired configuration. These techniques are essential for producing enantiomerically pure compounds that exhibit predictable biological behavior. The synthetic strategies developed for this molecule could serve as a model for other complex stereocenters in drug discovery.

In conclusion,(2R,3S,4R,5R,6S)-3,4,5-tris(benzyloxy)-2-(ethylsulfanyl)-6-methyloxane (CAS No. 99409-34-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique stereochemistry and functional group arrangement make it an excellent candidate for further exploration in drug development and glycosylation studies. As our understanding of molecular interactions continues to advance，this compound will likely play a crucial role in shaping the future of medicinal chemistry.